Cas no 619334-36-0 (6-(thiophen-2-yl)nicotinonitrile)

• Product Name: 6-(thiophen-2-yl)nicotinonitrile
• CAS No: 619334-36-0
• MF: C₁₀H₆N₂S
• MW: 186.233040332794
• MDL: MFCD08741436
• CID: 501742
• PubChem ID: 11041450
• Update Time: 2026-04-29

6-(thiophen-2-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Thien-2-ylnicotinonitrile
• 3-Pyridinecarbonitrile,6-(2-thienyl)-
• 6-THIEN-2-YLNICOTINONITRILE 97+3-CYANO-6-THIEN-2-YLPIRIDINE
• 6-thiophen-2-ylpyridine-3-carbonitrile
• 3-Cyano-6-(thien-2-yl)pyridine
• 6-(2-thienyl)pyridine-3-carbonitrile
• 6-(Thien-2-yl)nicotinonitrile
• 6-(thien-2-yl)pyridine-3-carbonitrile
• 6-(thiophen-2-yl)nicotinonitrile
• CTK5B4059
• SBB090462
• SureCN1461854

• MDL： MFCD08741436
• Inchi： InChI=1S/C10H6N2S/c11-6-8-3-4-9(12-7-8)10-2-1-5-13-10/h1-5,7H
• InChI Key： VJTKKGHGFNZOLO-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C2=NC=C(C=C2)C#N

Computed Properties

• Exact Mass: 186.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 109 °C
• PSA: 64.92000
• LogP: 2.68178

6-(thiophen-2-yl)nicotinonitrile Security Information

• Hazard Statement： Harmful

Additional information on 6-(thiophen-2-yl)nicotinonitrile

Professional Introduction to 6-(thiophen-2-yl)nicotinonitrile (CAS No: 619334-36-0)

6-(thiophen-2-yl)nicotinonitrile (CAS No: 619334-36-0) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound, featuring a thiophene ring linked to a nicotinonitrile moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and material science.

The structural framework of 6-(thiophen-2-yl)nicotinonitrile consists of a benzene-like thiophene ring fused with a pyridine derivative containing a nitrile group. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel molecules with enhanced biological activity. The presence of the nitrile group further contributes to its reactivity, enabling various chemical transformations that are useful in synthetic chemistry.

In recent years, 6-(thiophen-2-yl)nicotinonitrile has been extensively studied for its pharmacological potential. Research has demonstrated its efficacy in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound's ability to interact with biological targets at the molecular level has opened new avenues for drug discovery and development.

One of the most compelling aspects of 6-(thiophen-2-yl)nicotinonitrile is its role as a key intermediate in the synthesis of more complex pharmacophores. Its structural versatility allows chemists to modify its core structure while retaining its inherent biological activity. This flexibility has led to the development of several derivatives that exhibit improved pharmacokinetic profiles and reduced side effects.

The nitrile group in 6-(thiophen-2-yl)nicotinonitrile is particularly noteworthy, as it can participate in various chemical reactions, including hydrolysis, reduction, and coupling reactions. These transformations are crucial for constructing more intricate molecular architectures, which are often required for achieving high efficacy in therapeutic applications. The compound's reactivity also makes it an excellent candidate for exploring new synthetic pathways and methodologies.

Recent advancements in computational chemistry have further enhanced the understanding of 6-(thiophen-2-yl)nicotinonitrile's properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable information for rational drug design. These computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of the compound's mechanism of action.

The pharmaceutical industry has shown significant interest in 6-(thiophen-2-yl)nicotinonitrile, particularly for its potential as an antitumor agent. Preclinical studies have highlighted its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The compound's selective toxicity towards cancer cells makes it an attractive candidate for further clinical development.

In addition to its pharmaceutical applications, 6-(thiophen-2-yl)nicotinonitrile has promising uses in material science. Its unique electronic properties make it suitable for developing organic semiconductors and optoelectronic materials. These applications leverage the compound's ability to conduct electricity and emit light, which are essential characteristics for advanced technological devices.

The synthesis of 6-(thiophen-2-yl)nicotinonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methods include palladium-catalyzed cross-coupling reactions, which are highly efficient for constructing complex heterocyclic frameworks.

The environmental impact of producing 6-(thiophen-2-yl)nicotinonitrile strong>sustainable synthesis methods are being actively researched to minimize waste and reduce energy consumption. Green chemistry principles are being integrated into synthetic protocols to ensure that the production process aligns with ecological standards while maintaining high efficiency.

The future prospects of 6-(>)- nicotinonitrile are vast and exciting. Continued research efforts are expected to uncover new therapeutic applications and innovative material science solutions. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications that benefit society.